sst2 Binding Affinity vs. Octreotide & Lanreotide
In radioligand competition binding assays at human recombinant sst2 receptors stably expressed in mouse fibroblast (Ltk-) cells, BIM-23027 displaced [125I]-[Tyr11]-SRIF with an IC50 of 0.035 nM (pIC50 = 10.45), representing approximately 11–60 fold higher binding affinity than the clinically used first-generation sst2-preferring analogs octreotide (sst2 IC50 = 0.4–2.1 nM) and 14–51 fold higher than lanreotide (sst2 IC50 = 0.5–1.8 nM) [1][2]. The second-generation pan-somatostatin analog pasireotide exhibits sst2 IC50 = 1.0 nM, approximately 29-fold weaker than BIM-23027 [2]. Within the cyclic hexapeptide research-tool class, seglitide (MK-678) demonstrates a ~2.5-fold affinity advantage over BIM-23027 (IC50 = 0.014 vs 0.035 nM); however, BIM-23027 surpasses seglitide in functional antisecretory potency in native tissue (see Evidence Item 3), indicating that binding affinity rank order does not uniformly predict functional efficacy rank order [1][3].
| Evidence Dimension | sst2 receptor binding affinity (IC50, nM) at human recombinant receptors |
|---|---|
| Target Compound Data | BIM-23027 IC50 = 0.035 nM (pIC50 = 10.45) at human sst2 in Ltk- cells |
| Comparator Or Baseline | Octreotide IC50 = 0.4–2.1 nM; Lanreotide IC50 = 0.5–1.8 nM; Pasireotide IC50 = 1.0 nM; Seglitide (MK-678) IC50 = 0.014 nM at human sst2 |
| Quantified Difference | BIM-23027 exhibits ~11–60× higher affinity than octreotide, ~14–51× higher than lanreotide, ~29× higher than pasireotide; ~2.5× lower affinity than seglitide |
| Conditions | Radioligand competition binding against [125I]-[Tyr11]-SRIF in Ltk- mouse fibroblast cells stably expressing human recombinant sst2 receptors; data from Castro et al. 1996 and Hindawi 2013 review Table 1 |
Why This Matters
The substantially higher sst2 binding affinity of BIM-23027 compared with clinical somatostatin analogs enables the use of lower working concentrations in functional assays, reducing the risk of off-target receptor engagement that would otherwise confound sst2-specific pharmacological conclusions.
- [1] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408. DOI: 10.1111/j.1476-5381.1996.tb15238.x View Source
- [2] Table 1: Binding affinities of native SST and synthetic agonists for SST receptor subtypes. In: Peptide Receptor Targeting in Cancer: The Somatostatin Paradigm. International Journal of Peptides (2013), Article ID 926295. DOI: 10.1155/2013/926295 View Source
- [3] McKeen ES, Feniuk W, Humphrey PPA. Somatostatin receptors mediating inhibition of basal and stimulated electrogenic ion transport in rat isolated distal colonic mucosa. Naunyn-Schmiedeberg's Archives of Pharmacology (1995) 352(4): 402-411. PMID: 8532068. DOI: 10.1007/BF00172777 View Source
